Cas no 94583-15-0 (1-methyl-4-(4-nitrophenyl)sulfonylsulfanylbenzene)

• Product name: 1-methyl-4-(4-nitrophenyl)sulfonylsulfanylbenzene
• CAS No: 94583-15-0
• MF: C₁₃H₁₁NO₄S₂
• MW: 309.36074090004
• CID: 882416
• PubChem ID: 277301

1-methyl-4-(4-nitrophenyl)sulfonylsulfanylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4-(4-nitrophenyl)sulfonylsulfanylbenzene
• 4-Nitro-benzolsulfonsaeure-S-p-tolyl-thioester
• p-tolyl p-nitrobenzenethiosulfonate
• S-p-tolyl 4-nitrobenzenesulfonothioate
• 1-methyl-4-(4-nitrophenyl)sulfonylsulfanyl-benzene
• S-(4-Methylphenyl) 4-(hydroxy(oxido)amino)benzenesulfonothioate
• 1-methyl-4-[(4-nitrophenyl)sulfonylthio]benzene
• NSC 125991
• A845581
• DTXSID20241539
• NSC125991
• NSC-125991
• 94583-15-0

• Inchi： InChI=1S/C13H11NO4S2/c1-10-2-6-12(7-3-10)19-20(17,18)13-8-4-11(5-9-13)14(15)16/h2-9H,1H3
• InChI Key： YCDHTGFBBLBXML-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)SS(=O)(=O)C2=CC=C(C=C2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 309.01300
• Monoisotopic Mass: 309.013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 114Ų

Experimental Properties

• Density: 1.46
• Boiling Point: 499°C at 760 mmHg
• Flash Point: 255.6°C
• Refractive Index: 1.668
• PSA: 113.64000
• LogP: 4.98820